BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Minimum
Bactericidal Concentration (MBC) Assays of
Brodimoprim

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Brodimoprim

Cat. No.: B1667867

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brodimoprim is a synthetic antibacterial agent belonging to the diaminopyrimidine class of
drugs. It is a structural analogue of trimethoprim with a broad spectrum of activity against both
Gram-positive and Gram-negative bacteria. Brodimoprim functions as a competitive inhibitor
of bacterial dihydrofolate reductase (DHFR), an essential enzyme in the folic acid synthesis
pathway.[1] The inhibition of DHFR blocks the production of tetrahydrofolate, a crucial cofactor
for the synthesis of purines, thymidine, and certain amino acids, ultimately leading to the
cessation of DNA, RNA, and protein synthesis in susceptible bacteria.[1] This targeted
mechanism of action provides a high degree of selectivity for the bacterial enzyme over its
mammalian counterpart.

While the Minimum Inhibitory Concentration (MIC) assay determines the lowest concentration
of an antimicrobial agent that inhibits the visible growth of a microorganism, the Minimum
Bactericidal Concentration (MBC) assay is essential for determining the lowest concentration
that results in microbial death. The MBC is defined as the lowest concentration of an
antibacterial agent that causes a 299.9% reduction in the initial bacterial inoculum. This
parameter is of particular importance for the development and clinical application of antibiotics,
especially in the context of treating severe infections and in immunocompromised patients
where a bactericidal effect is preferred.
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These application notes provide a detailed protocol for determining the MBC of Brodimoprim
against a range of bacterial species.

Mechanism of Action of Brodimoprim

Brodimoprim's primary target is the bacterial enzyme dihydrofolate reductase (DHFR). By
competitively inhibiting DHFR, Brodimoprim disrupts the folic acid metabolic pathway, which is
vital for bacterial survival.
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Mechanism of Action of Brodimoprim
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Experimental Workflow for Brodimoprim MBC Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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